molecular formula C17H13N3O2S2 B276314 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone

Cat. No. B276314
M. Wt: 355.4 g/mol
InChI Key: VDKYIJJYTALDSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone, also known as MBT-1, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication. In neuropharmacology, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to modulate the activity of the neurotransmitter gamma-aminobutyric acid (GABA). In infectious disease research, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to inhibit the activity of various enzymes involved in bacterial and fungal cell wall synthesis.
Biochemical and Physiological Effects
1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, modulation of GABA activity in the brain, and inhibition of bacterial and fungal cell wall synthesis. However, further research is needed to fully understand the extent of these effects and their potential applications.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone in lab experiments is its versatility in various fields, including cancer research, neuropharmacology, and infectious disease research. Another advantage is its relatively simple synthesis method. However, a limitation of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone is its potential toxicity and lack of selectivity, which may limit its use in certain applications.

Future Directions

For 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone research include further investigation of its potential applications in cancer research, neuropharmacology, and infectious disease research, as well as the development of more selective derivatives with reduced toxicity. Additionally, the development of new synthesis methods and the investigation of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone's pharmacokinetics and pharmacodynamics are also areas of interest for future research.

Synthesis Methods

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 1-bromo-3-methoxybenzene, followed by the reaction of the resulting intermediate with 1,2,4-triazole-3-thiol. The final step involves the reaction of the resulting intermediate with ethyl chloroacetate to yield 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone.

Scientific Research Applications

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been studied for its potential applications in various fields, including cancer research, neuropharmacology, and infectious disease research. In cancer research, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuropharmacology, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to have anxiolytic and antidepressant effects. In infectious disease research, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to have antimicrobial properties against various bacteria and fungi.

properties

Molecular Formula

C17H13N3O2S2

Molecular Weight

355.4 g/mol

IUPAC Name

1-(3-methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone

InChI

InChI=1S/C17H13N3O2S2/c1-22-12-6-4-5-11(9-12)14(21)10-23-16-18-19-17-20(16)13-7-2-3-8-15(13)24-17/h2-9H,10H2,1H3

InChI Key

VDKYIJJYTALDSR-UHFFFAOYSA-N

SMILES

COC1=CC=CC(=C1)C(=O)CSC2=NN=C3N2C4=CC=CC=C4S3

Canonical SMILES

COC1=CC=CC(=C1)C(=O)CSC2=NN=C3N2C4=CC=CC=C4S3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.